Cas no 1699983-77-1 (7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide)

• Product Name: 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide
• CAS No: 1699983-77-1
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 5692443
• PubChem ID: 136839179
• Update Time: 2025-05-20

7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1119423
• 1699983-77-1
• 7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxamide, 1,5,6,7-tetrahydro-7-methyl-
• 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide

• Inchi： 1S/C7H11N5O/c1-4-2-3-9-7-10-6(5(8)13)11-12(4)7/h4H,2-3H2,1H3,(H2,8,13)(H,9,10,11)
• InChI Key： CPTRTILJRJEWQH-UHFFFAOYSA-N
• SMILES： O=C(C1N=C2NCCC(C)N2N=1)N

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 301.3±25.0 °C(Predicted)
• pka: 12.10±0.40(Predicted)

Additional information on 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide

Exploring the Potential of 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide (CAS No. 1699983-77-1) in Modern Chemistry

The compound 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide (CAS No. 1699983-77-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a triazolopyrimidine core, is part of a growing class of compounds that are being explored for their bioactivity and versatility in synthetic chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of triazolopyrimidine derivatives?" This compound, with its carboxamide functional group, offers a compelling answer. Researchers are particularly interested in its role as a potential building block for drug discovery, given its ability to interact with biological targets. The 7-methyl substitution adds another layer of complexity, influencing the molecule's solubility and reactivity.

From a synthetic perspective, CAS 1699983-77-1 represents an interesting challenge for chemists. The compound's structure combines a triazole ring fused with a pyrimidine system, creating opportunities for diverse chemical modifications. Recent publications have highlighted methods for its synthesis, with particular focus on optimizing yields and purity – topics that frequently appear in search queries related to heterocyclic compound synthesis.

The pharmaceutical industry shows growing interest in 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide due to its potential as a scaffold for kinase inhibitors. Kinase-targeted therapies remain a hot topic in drug development, with many researchers searching for "novel kinase inhibitor scaffolds 2023". This compound's ability to potentially modulate kinase activity makes it a subject of ongoing investigation in several laboratories worldwide.

In the realm of material science, derivatives of triazolopyrimidine have shown promise as components in organic electronic devices. While research on CAS 1699983-77-1 specifically in this context is still emerging, the broader class of compounds has demonstrated interesting photophysical properties. This aligns with current trends in searching for "organic semiconductor materials" and "small molecule electronics".

The stability and storage conditions of 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide are another area of practical interest. Laboratory professionals often search for "handling protocols for nitrogen-rich heterocycles", and this compound requires standard precautions for moisture-sensitive materials. Its shelf life and compatibility with various solvents are topics frequently discussed in chemical forums.

Analytical characterization of CAS 1699983-77-1 presents its own set of challenges and opportunities. Modern techniques like LC-MS and NMR spectroscopy are essential for quality control, and researchers often look up "spectral data interpretation for triazolopyrimidines". The compound's distinctive proton environment makes its NMR spectrum particularly interesting for structural elucidation.

Looking at the commercial landscape, the availability of 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide has increased in recent years, reflecting growing demand. Suppliers often highlight its high purity grades, catering to the pharmaceutical industry's stringent requirements. The compound's price trends and synthesis scale-up possibilities are common topics in industry discussions.

Environmental considerations surrounding triazolopyrimidine derivatives are becoming increasingly important. While CAS 1699983-77-1 itself isn't classified as hazardous, researchers are investigating the biodegradation pathways of such compounds – a subject that appears in searches for "green chemistry approaches to heterocycles".

The future research directions for 7-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxamide appear promising. With the continuous evolution of medicinal chemistry and materials science, this compound and its derivatives are likely to remain relevant. Current investigations focus on structure-activity relationships and novel synthetic routes – areas that generate significant interest in academic and industrial research circles alike.